Cas no 18600-62-9 (2-(2-bromobenzamido)benzoic acid)

• Product Name: 2-(2-bromobenzamido)benzoic acid
• CAS No: 18600-62-9
• MF: C₁₄H₁₀BrNO₃
• MW: 320.13810300827
• CID: 233222
• PubChem ID: 775087
• Update Time: 2025-05-20

2-(2-bromobenzamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-bromobenzoyl)amino]-
• 2-[(2-BROMOBENZOYL)AMINO]BENZOIC ACID
• 2-{[(2-bromophenyl)carbonyl]amino}benzoic acid
• 2-(2-bromobenzamido)benzoic acid
• 2-[(2-BROMOBENZOYL)AMINO]BENZOICACID
• AKOS000263978
• 2-(2-bromobenzamido)benzoicacid
• EU-0066963
• EN300-11416
• SCHEMBL6426650
• Oprea1_365727
• SR-01000390864
• SR-01000390864-1
• Oprea1_000636
• DTXSID00354499
• Z57046187
• 18600-62-9

• MDL： MFCD00430483
• Inchi： 1S/C14H10BrNO3/c15-11-7-3-1-5-9(11)13(17)16-12-8-4-2-6-10(12)14(18)19/h1-8H,(H,16,17)(H,18,19)
• InChI Key： QTRXBDNEMALOMI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 318.98441g/mol
• Monoisotopic Mass: 318.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(2-bromobenzamido)benzoic acid

Introduction to 2-(2-Bromobenzamido)Benzoic Acid (CAS No: 18600-62-9)

2-(2-Bromobenzamido)benzoic acid is a compound with the CAS number 18600-62-9, which has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is characterized by its benzamido group attached to a benzoic acid backbone, with a bromine atom substituting at the para position of the benzene ring. The presence of the bromine atom introduces electronic effects that can influence the reactivity and stability of the molecule, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of benzamido groups in medicinal chemistry, particularly in the design of bioactive molecules. The benzamido group in 2-(2-bromobenzamido)benzoic acid contributes to hydrogen bonding capabilities, which are crucial for molecular recognition and binding in biological systems. This makes the compound a promising candidate for drug discovery efforts targeting specific protein-protein interactions or enzyme activities.

The synthesis of 2-(2-bromobenzamido)benzoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have enabled more efficient syntheses of similar compounds, suggesting potential improvements for this molecule as well.

In terms of applications, benzoic acid derivatives like 2-(2-bromobenzamido)benzoic acid are being investigated for their potential in material science, particularly in the development of advanced polymers and coatings. The bromine substituent can act as a site for further functionalization, enabling the incorporation of additional functional groups that enhance material properties such as thermal stability or mechanical strength.

From a pharmacological perspective, benzamido-containing compounds have shown promise in modulating cellular signaling pathways. Preclinical studies suggest that 2-(2-bromobenzamido)benzoic acid may exhibit selective inhibitory effects on certain kinases, making it a potential lead compound for anti-cancer drug development. However, further research is required to validate these findings and explore its pharmacokinetic profile.

The structural versatility of 2-(2-bromobenzamido)benzoic acid also makes it an attractive substrate for click chemistry applications. By exploiting its reactive sites, researchers can readily append other functional groups, thereby expanding its utility in diverse chemical libraries and combinatorial chemistry efforts.

In conclusion, 2-(2-bromobenzamido)benzoic acid (CAS No: 18600-62-9) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique combination of structural features and reactivity positions it as a valuable tool for advancing both fundamental research and applied technologies.